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Compound of Interest

Compound Name: 2-Bromopropiophenone

Cat. No.: B137518 Get Quote

Essential Safety and Handling Guide for 2-
Bromopropiophenone
This guide provides critical safety and logistical information for the proper handling and

disposal of 2-Bromopropiophenone, ensuring a safe laboratory environment for researchers,

scientists, and drug development professionals. Adherence to these procedures is essential to

minimize exposure and mitigate risks associated with this chemical.

Chemical Identifier:

Name: 2-Bromopropiophenone

CAS Number: 2114-00-3

Molecular Formula: C₉H₉BrO

Hazard Summary: 2-Bromopropiophenone is classified as a hazardous chemical. It is harmful

if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3]

It is also a lachrymator, a substance that causes tearing.[1][3]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 2-
Bromopropiophenone to minimize exposure.
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Body Part
Personal Protective
Equipment

Specifications

Eyes/Face Safety Goggles or Face Shield

Chemical splash goggles are

mandatory.[1][2] A face shield

should be worn in situations

with a higher risk of splashing.

Hands Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1] Nitrile or

neoprene gloves are

recommended.

Body
Laboratory Coat or Chemical-

Resistant Apron

A long-sleeved laboratory coat

is required. For procedures

with a higher risk of splashes

or spills, a chemical-resistant

apron should be worn.[4]

Respiratory Respirator

Handling should occur in a

chemical fume hood.[5] If

ventilation is inadequate or for

significant spills, a

NIOSH/MSHA approved

respirator is necessary.[1]

Feet Closed-Toe Shoes

Leather or chemical-resistant

shoes are required to protect

from potential spills.

Operational Plan: Safe Handling Procedures
Safe handling of 2-Bromopropiophenone requires adherence to the following procedural

steps to minimize exposure and prevent contamination.

1. Engineering Controls:
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Always handle 2-Bromopropiophenone within a certified chemical fume hood to minimize

inhalation exposure.[5]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[1]

2. Pre-Handling Preparations:

Before beginning work, ensure all necessary PPE is available and in good condition.

Prepare the work area by covering surfaces with absorbent, disposable bench paper.

Have spill cleanup materials readily available.

3. Handling the Chemical:

Wear all required PPE as specified in the table above.

Avoid direct physical contact with the chemical.[5]

Keep the container tightly closed when not in use.[1]

Avoid ingestion and inhalation.[1]

Wash hands thoroughly after handling, even if gloves were worn.

4. Storage:

Store 2-Bromopropiophenone in a tightly closed container.[1]

It is recommended to store it in a refrigerator at approximately 4°C (39°F).[1][5]

Store in a dry, well-ventilated place away from incompatible materials such as strong

oxidizing agents and strong bases.[2][3]

Spill Management and First Aid
Spill Management:
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In the event of a small spill, absorb the material with an inert absorbent such as vermiculite,

sand, or earth.[1][5]

Place the absorbed material into a sealed, suitable container for disposal.[1]

For larger spills, evacuate the area and follow your institution's emergency procedures.

Ensure adequate ventilation during cleanup.[1]

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Seek medical attention.[1]

Inhalation: Remove the individual from exposure to fresh air immediately. If not breathing,

give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[1]

Disposal Plan
Proper disposal of 2-Bromopropiophenone and associated contaminated materials is crucial

to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

All disposable materials that come into contact with 2-Bromopropiophenone, including

gloves, bench paper, and absorbent pads, must be considered hazardous waste.

Segregate this waste into designated, clearly labeled hazardous waste containers.

2. Chemical Waste Disposal:
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Unused or waste 2-Bromopropiophenone must be disposed of as hazardous waste.

Dispose of the chemical waste through a licensed hazardous waste disposal company.

Follow all federal, state, and local regulations for the disposal of hazardous chemical waste.

[1]

3. Container Disposal:

Empty containers may still retain chemical residue and should be treated as hazardous

waste.

Do not reuse empty containers. Dispose of them in accordance with institutional and

regulatory guidelines.
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Caption: Workflow for safely handling 2-Bromopropiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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